![molecular formula C5H8N2O2 B110489 3-Aminopiperidine-2,6-dione CAS No. 2353-44-8](/img/structure/B110489.png)
3-Aminopiperidine-2,6-dione
Overview
Description
3-Amino-2,6-Piperidinedione, also known as 3-Aminoglutarimide, is an organic compound with the molecular formula C5H8N2O2. It is a derivative of glutarimide and is characterized by a piperidine ring with amino and keto functional groups at positions 3 and 2,6 respectively. This compound is often used in organic synthesis and pharmaceutical research due to its unique chemical properties .
Synthetic Routes and Reaction Conditions:
- One common method for synthesizing 3-Amino-2,6-Piperidinedione involves the reaction of L-Glutamine with a protecting group in an alkaline medium to form N-tert-butoxycarbonyl-L-Glutamine. This intermediate is then cyclized using N,N’-carbonyldiimidazole under anhydrous conditions to yield N-tert-butoxycarbonyl-3-amino-2,6-piperidinedione. Finally, deprotection in an acidic medium produces 3-Amino-2,6-Piperidinedione .
- Another method involves the high-temperature reaction of 2,6-Piperidinedione with sodium sulfide to form 3-Amino-2,6-Piperidinedione, which is then treated with hydrochloric acid to obtain the hydrochloride salt .
Industrial Production Methods:
- The industrial production of 3-Amino-2,6-Piperidinedione typically follows the synthetic routes mentioned above, with optimizations for large-scale synthesis. The process involves steps such as protection, cyclization, and deprotection, ensuring high purity and yield of the final product .
Types of Reactions:
Oxidation: 3-Amino-2,6-Piperidinedione can undergo oxidation reactions to form various oxidized derivatives.
Reduction: The compound can be reduced to form 3-Aminopiperidine.
Substitution: It can participate in nucleophilic substitution reactions, where the amino group can be replaced by other nucleophiles.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.
Substitution: Reagents like alkyl halides or acyl chlorides are used under basic or acidic conditions.
Major Products:
Scientific Research Applications
3-Amino-2,6-Piperidinedione has a wide range of applications in scientific research:
Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.
Biology: The compound is studied for its potential biological activities and interactions with biomolecules.
Medicine: It serves as an intermediate in the synthesis of pharmaceutical compounds, including drugs used to treat cancer and other diseases.
Mechanism of Action
The mechanism of action of 3-Amino-2,6-Piperidinedione involves its interaction with specific molecular targets and pathways:
Molecular Targets: The compound can interact with enzymes and receptors, influencing their activity.
Pathways: It may modulate signaling pathways involved in cell growth, apoptosis, and other cellular processes.
Similar Compounds:
Thalidomide: A derivative of glutarimide, used to treat multiple myeloma and leprosy.
Cycloheximide: Another glutarimide derivative, known for its potent inhibition of protein synthesis.
Lenalidomide: A thalidomide analog with immunomodulatory and anti-cancer properties.
Uniqueness:
- 3-Amino-2,6-Piperidinedione is unique due to its specific functional groups and reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its ability to undergo various chemical reactions and form diverse derivatives sets it apart from other similar compounds .
Safety and Hazards
Avoid dust formation. Avoid breathing mist, gas or vapours. Avoid contacting with skin and eye. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas. Keep people away from and upwind of spill/leak .
Future Directions
The biosynthetic investigations of microbial natural products continuously provide powerful biocatalysts for the preparation of valuable chemicals . Practical methods for preparing (S)‐3‐aminopiperidine‐2,6‐dione (2), the pharmacophore of thalidomide (1) and its analog drugs, are highly desired . To develop a biocatalyst for producing (S)‐2, the domain functions of IdgS, which is responsible for the biosynthesis of indigoidine (3), a microbial blue pigment that consists of two 2‐like moieties, were dissected . This provided a promising enzymatic strategy to prepare enantiomerically pure (S)‐2 . To demonstrate the usefulness of the approach, one‐pot synthesis of thalidomide through the chemoenzymatic approach was achieved, indicating that enzymatic catalysis has great potential in the production of drugs containing (S)‐2 moiety .
Biochemical Analysis
Biochemical Properties
3-Aminopiperidine-2,6-dione plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it is involved in the biosynthesis of indigoidine, where it is first offloaded and cyclized by the thioesterase domain to form (S)-2, which is then dehydrogenated by the oxidation (Ox) domain and finally dimerized to yield 3 .
Cellular Effects
It is known that this compound influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of this compound involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . It exerts its effects at the molecular level, contributing to the biosynthesis of microbial blue pigment indigoidine .
Metabolic Pathways
This compound is involved in the metabolic pathways of the biosynthesis of microbial blue pigment indigoidine . It interacts with enzymes or cofactors in these pathways, which could also include any effects on metabolic flux or metabolite levels.
properties
IUPAC Name |
3-aminopiperidine-2,6-dione | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N2O2/c6-3-1-2-4(8)7-5(3)9/h3H,1-2,6H2,(H,7,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPWMTBZSRRLQNJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)NC(=O)C1N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50946287 | |
Record name | 3-Amino-6-hydroxy-4,5-dihydropyridin-2(3H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50946287 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2353-44-8 | |
Record name | 3-Amino-2,6-piperidinedione | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2353-44-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,6-Piperidinedione, 3-amino- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002353448 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Amino-6-hydroxy-4,5-dihydropyridin-2(3H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50946287 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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